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Compound of Interest

Compound Name: MAC173979

Cat. No.: B1675867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling

MAC173979, a novel time-dependent inhibitor of p-aminobenzoic acid (PABA) biosynthesis.

The following procedural guidance is intended to be a primary resource for laboratory safety

and chemical handling, ensuring operational integrity and proper disposal.

Chemical and Physical Properties
MAC173979 is recognized for its inhibitory activity against Gram-negative bacteria.[1] A

summary of its key chemical data is provided below.
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Property Value Source

CAS Number 41501-64-8 DC Chemicals

Molecular Formula C₉H₅Cl₂NO₃ MedKoo Biosciences

Molecular Weight 246.05 g/mol MedKoo Biosciences

Appearance Solid powder MedKoo Biosciences

Purity >98% MedKoo Biosciences

Solubility Soluble in DMSO MedKoo Biosciences

IC₅₀

30 µM (against p-

aminobenzoic acid

biosynthesis)

DC Chemicals[1]

Safety and Handling
Disclaimer: A comprehensive, official Safety Data Sheet (SDS) for MAC173979 was not

publicly available at the time of this document's creation. The following guidelines are based on

general laboratory best practices for handling novel chemical compounds of this nature. All

personnel must consult with their institution's Environmental Health and Safety (EHS)

department for a formal risk assessment before handling this compound.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required at all times when handling MAC173979. This includes, but

is not limited to:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: A fume hood should be used when handling the solid powder to

avoid inhalation.
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Handling Procedures
MAC173979 should be handled in a well-ventilated area, preferably within a chemical fume

hood, especially when in powdered form.

Avoid direct contact with skin, eyes, and clothing.

Prevent the formation of dust and aerosols.

Wash hands thoroughly after handling.

First Aid Measures
If Inhaled: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. If irritation persists, seek medical attention.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.

Storage and Disposal
Storage

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Protect from light.

Recommended long-term storage is at -20°C.

Disposal Plan
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Dispose of MAC173979 and any contaminated materials in accordance with all applicable

federal, state, and local regulations.

Waste Chemical: Unused or waste MAC173979 should be collected in a designated,

labeled, and sealed container for hazardous chemical waste.

Contaminated Materials: All disposable labware, gloves, and other materials that have come

into contact with MAC173979 should be considered hazardous waste and disposed of

accordingly.

Consult your institution's EHS department for specific disposal protocols. Do not dispose of

down the drain or in regular trash.

Experimental Protocols
Inhibition of p-Aminobenzoic Acid (PABA) Biosynthesis
Assay
The following is a representative protocol for an in vitro assay to determine the inhibitory effect

of MAC173979 on PABA biosynthesis.

Objective: To quantify the inhibition of PABA production from chorismate in the presence of

varying concentrations of MAC173979.

Materials:

MAC173979

Recombinant PabA-B-C enzyme complex from E. coli

Chorismate

Assay buffer (e.g., potassium phosphate buffer, pH 7.5)

DMSO (for dissolving MAC173979)

HPLC system with a suitable column for PABA detection
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Procedure:

Prepare MAC173979 Stock Solution: Dissolve MAC173979 in DMSO to create a high-

concentration stock solution.

Prepare Working Solutions: Perform serial dilutions of the MAC173979 stock solution in the

assay buffer to achieve the desired final concentrations (e.g., 1 µM, 3 µM, 10 µM, 30 µM).

Enzyme Reaction:

In a microcentrifuge tube, combine the assay buffer, the recombinant PabA-B-C enzyme

complex, and the MAC173979 working solution (or DMSO for the control).

Pre-incubate the mixture for a specified time at a controlled temperature (e.g., 37°C).

Initiate the enzymatic reaction by adding chorismate.

Reaction Quenching: Stop the reaction at various time points by adding a quenching solution

(e.g., an acid like HCl).

Analysis:

Centrifuge the quenched reaction mixture to pellet any precipitated protein.

Analyze the supernatant by HPLC to quantify the amount of PABA produced.

Data Analysis: Plot the concentration of PABA produced over time for each concentration of

MAC173979. Determine the initial reaction rates and calculate the IC₅₀ value.

Quantitative Data on MAC173979 Inhibitory Activity
The following table summarizes the observed inhibition of PABA production at different

concentrations of MAC173979.[2]
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MAC173979 Concentration (µM) Observed Effect on PABA Production

0 (Control) Normal PABA production

1 Slight inhibition

3 Moderate inhibition

10 Strong inhibition

30 Very strong inhibition

Visualizations
p-Aminobenzoic Acid (PABA) Biosynthesis Pathway and
Inhibition by MAC173979
The following diagram illustrates the enzymatic conversion of chorismate to PABA in E. coli and

the point of inhibition by MAC173979.
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Chorismate

4-Amino-4-deoxychorismate p-Aminobenzoic AcidPabC

MAC173979
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Start

Prepare overnight
E. coli culture

Dilute culture to
standardized OD₆₀₀

Inoculate plate with
diluted E. coli culture

Prepare 96-well plate with
serial dilutions of MAC173979

Incubate at 37°C
with shaking

Measure OD₆₀₀ at
regular intervals

Analyze data to determine
MIC and growth curves

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. MAC173979 Datasheet DC Chemicals [dcchemicals.com]

2. Metabolic suppression identifies new antibacterial inhibitors under nutrient limitation -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
MAC173979]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675867#personal-protective-equipment-for-
handling-mac173979]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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